N-(2-ethyl-2H-tetrazol-5-yl)-2,2-diphenylacetamide

• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35 g/mol
• IUPAC Name: N-(2-ethyltetrazol-5-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C17H17N5O/c1-2-22-20-17(19-21-22)18-16(23)15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15H,2H2,1H3,(H,18,20,23)
• InChI Key: IFILLHOALSZOAY-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• solubility: 8.8 [ug/mL]

Description

N-(2-ethyl-2H-tetrazol-5-yl)-2,2-diphenylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is commonly referred to as ETAP, and it has been found to have a wide range of applications in various fields, including medicine, agriculture, and material science. In

Mechanism of Action

The mechanism of action of ETAP is not fully understood, but it is believed to involve the inhibition of enzymes involved in various metabolic pathways. ETAP has been found to inhibit the growth of various microorganisms, including fungi and bacteria, by disrupting their metabolic processes. In cancer cells, ETAP induces cell death by triggering apoptosis.
Biochemical and Physiological Effects:
ETAP has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. ETAP has also been found to have neuroprotective effects in animal models of neurodegenerative diseases. In addition, ETAP has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

ETAP has several advantages for use in lab experiments. It is stable, easy to synthesize, and has a high degree of purity. ETAP is also soluble in a wide range of solvents, making it easy to work with. However, ETAP has some limitations, including its low water solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on ETAP. One area of interest is the development of new derivatives of ETAP with improved properties. Another area of interest is the investigation of the mechanism of action of ETAP and its effects on various metabolic pathways. ETAP has also shown promise as a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurodegenerative diseases. Further research is needed to explore the potential of ETAP as a therapeutic agent.

Scientific Research Applications

ETAP has been extensively used in scientific research due to its unique properties. It has been found to exhibit antifungal, antibacterial, and anticancer activities. ETAP has also been used as a fluorescent probe for the detection of metal ions and as a catalyst in organic reactions. In the field of material science, ETAP has been used as a building block for the synthesis of new materials with improved properties.

Synthesis routes and methods

Procedure details

The title compound, white solid, m.p. 169-170° and MS: (neg. ions): m/e=306.2 (M+−H) was prepared in accordance with the general method of example 1 from 5-amino-2-ethyl-2H-tetrazole and diphenylacetyl chloride.